Cas no 1805472-63-2 (Ethyl 4-chloro-3-cyano-5-formylbenzoate)

Ethyl 4-chloro-3-cyano-5-formylbenzoate is a versatile benzoate ester derivative featuring reactive functional groups, including a chloro, cyano, and formyl substituent. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of multiple reactive sites allows for selective modifications, enabling the construction of complex molecular frameworks. Its ester group enhances solubility in organic solvents, facilitating downstream reactions. The chloro and cyano groups contribute to its utility in nucleophilic substitution and cyclization reactions, while the formyl group offers opportunities for further derivatization via condensation or reduction. This compound is characterized by high purity and stability under standard handling conditions.

Ethyl 4-chloro-3-cyano-5-formylbenzoate structure

1805472-63-2 structure

Product Name:Ethyl 4-chloro-3-cyano-5-formylbenzoate

CAS No:1805472-63-2

MF:C₁₁H₈ClNO₃

MW:237.639122009277

CID:4796195

Update Time:2025-10-29

Ethyl 4-chloro-3-cyano-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-chloro-3-cyano-5-formylbenzoate
- Inchi： 1S/C11H8ClNO3/c1-2-16-11(15)7-3-8(5-13)10(12)9(4-7)6-14/h3-4,6H,2H2,1H3
- InChI Key： IQUUYYULSBZCTR-UHFFFAOYSA-N
- SMILES： ClC1C(C#N)=CC(C(=O)OCC)=CC=1C=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 322
XLogP3: 2
Topological Polar Surface Area: 67.2

Ethyl 4-chloro-3-cyano-5-formylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015017694-250mg	Ethyl 4-chloro-3-cyano-5-formylbenzoate	1805472-63-2	97%	250mg	504.00 USD	2021-05-31
Alichem	A015017694-500mg	Ethyl 4-chloro-3-cyano-5-formylbenzoate	1805472-63-2	97%	500mg	855.75 USD	2021-05-31
Alichem	A015017694-1g	Ethyl 4-chloro-3-cyano-5-formylbenzoate	1805472-63-2	97%	1g	1,519.80 USD	2021-05-31